Cas no 191228-04-3 (Heptanamide, 7-[(4'-cyano[1,1'-biphenyl]-4-yl)oxy]-N-hydroxy-)

• Product Name: Heptanamide, 7-[(4'-cyano[1,1'-biphenyl]-4-yl)oxy]-N-hydroxy-
• CAS No: 191228-04-3
• MF: C₂₀H₂₂N₂O₃
• MW: 338.400285243988
• MDL: MFCD17215384
• CID: 135893
• PubChem ID: 9949740
• Update Time: 2025-06-14

Heptanamide, 7-[(4'-cyano[1,1'-biphenyl]-4-yl)oxy]-N-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Heptanamide, 7-[(4'-cyano[1,1'-biphenyl]-4-yl)oxy]-N-hydroxy-
• 7-[4-(4-cyanophenyl)phenoxy]-N-hydroxyheptanamide
• A-161906
• AG-E-39623
• CHEBI:290345
• CHEMBL115812
• CTK0H3777
• Heptanamide, 7-((4'-cyano(1,1'-biphenyl)-4-yl)oxy)-N-hydroxy-
• UNII-R198471H35
• 7-((4'-Cyano-[1,1'-biphenyl]-4-yl)oxy)-N-hydroxyheptanamide
• PD127704
• AKOS015899739
• AS-78624
• 191228-04-3
• Q27287654
• Heptanamide, 7-[(4/'-cyano[1,1/'-biphenyl]-4-yl)oxy]-N-hydroxy-
• SCHEMBL4741061
• A911802
• R198471H35
• F51523
• BDBM50218242
• DTXSID90172644
• DTXCID9095135
• A 161906
• 7-({4'-CYANO-[1,1'-BIPHENYL]-4-YL}OXY)-N-HYDROXYHEPTANAMIDE
• A161906

• MDL： MFCD17215384
• Inchi： 1S/C20H22N2O3/c21-15-16-6-8-17(9-7-16)18-10-12-19(13-11-18)25-14-4-2-1-3-5-20(23)22-24/h6-13,24H,1-5,14H2,(H,22,23)
• InChI Key： DWIYBCKFYUQVLU-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C2C=CC(C#N)=CC=2)=CC=1)CCCCCCC(NO)=O

Computed Properties

• Exact Mass: 338.16300
• Monoisotopic Mass: 338.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 82.4Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• PSA: 82.35000
• LogP: 4.45088

Heptanamide, 7-[(4'-cyano[1,1'-biphenyl]-4-yl)oxy]-N-hydroxy- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：(BD447399)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles

Additional information on Heptanamide, 7-[(4'-cyano[1,1'-biphenyl]-4-yl)oxy]-N-hydroxy-

Comprehensive Overview of Heptanamide, 7-[(4'-cyano[1,1'-biphenyl]-4-yl)oxy]-N-hydroxy- (CAS No. 191228-04-3)

The compound Heptanamide, 7-[(4'-cyano[1,1'-biphenyl]-4-yl)oxy]-N-hydroxy- (CAS No. 191228-04-3) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a cyano-substituted biphenyl moiety and a hydroxamic acid functional group, makes it a subject of interest for scientists exploring enzyme inhibition, drug design, and molecular interactions. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries and trends in the field.

One of the key features of Heptanamide, 7-[(4'-cyano[1,1'-biphenyl]-4-yl)oxy]-N-hydroxy- is its role as a potential HDAC inhibitor (histone deacetylase inhibitor). HDAC inhibitors are a hot topic in cancer research, as they modulate gene expression and have shown promise in oncology therapeutics. Researchers are increasingly searching for novel HDAC inhibitors with improved efficacy and reduced side effects, making this compound a candidate for further investigation. Its hydroxamic acid group is particularly noteworthy, as it chelates zinc ions in the active site of HDAC enzymes, a mechanism widely studied in epigenetic therapy.

Another area of interest is the compound's biphenyl core, which contributes to its stability and binding affinity. The 4'-cyano substitution enhances its electronic properties, potentially improving interactions with biological targets. This structural attribute aligns with the growing demand for small-molecule probes in drug discovery, where precise molecular recognition is critical. Recent publications and patent filings highlight the versatility of such compounds in targeting protein-protein interactions, a frontier in modern pharmacology.

From a synthetic chemistry perspective, Heptanamide, 7-[(4'-cyano[1,1'-biphenyl]-4-yl)oxy]-N-hydroxy- exemplifies the convergence of medicinal chemistry and organic synthesis. Its preparation involves multi-step reactions, including palladium-catalyzed cross-coupling for the biphenyl linkage and subsequent functionalization. These methods are frequently searched by chemists seeking efficient routes to complex molecules. The compound's CAS No. 191228-04-3 serves as a unique identifier in chemical databases, facilitating literature reviews and regulatory compliance.

In the context of bioavailability and ADME properties (absorption, distribution, metabolism, excretion), this compound's hydroxyheptanamide chain may influence its pharmacokinetic profile. Researchers are exploring modifications to optimize its drug-like properties, a trend reflected in the rising number of studies on prodrug design and metabolic stability. Such investigations are crucial for translating laboratory findings into clinical applications.

Environmental and green chemistry considerations also apply to Heptanamide, 7-[(4'-cyano[1,1'-biphenyl]-4-yl)oxy]-N-hydroxy-. With increasing emphasis on sustainable synthesis, scientists are evaluating solvent-free or catalytic methods to produce similar compounds. This aligns with broader industry shifts toward eco-friendly pharmaceuticals, a topic gaining traction in academic and industrial forums.

In summary, Heptanamide, 7-[(4'-cyano[1,1'-biphenyl]-4-yl)oxy]-N-hydroxy- (CAS No. 191228-04-3) represents a multifaceted compound with applications spanning drug development, enzymology, and materials science. Its structural motifs resonate with current research priorities, making it a valuable subject for further study. As the scientific community continues to explore its potential, this compound may emerge as a key player in addressing unmet medical and technological challenges.